3-(1,2,4-Triazol-1-yl)cyclobutan-1-one;hydrochloride
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Overview
Description
“3-(1H-1,2,4-Triazol-1-yl)cyclobutan-1-one hydrochloride” is a chemical compound with the CAS Number: 2378502-72-6 . It has a molecular weight of 173.6 and its IUPAC name is 3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-one hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7N3O.ClH/c10-6-1-5(2-6)9-4-7-3-8-9;/h3-5H,1-2H2;1H . This code provides a unique identifier for the molecular structure of the compound.It is stored at a temperature of 4 degrees Celsius . The compound is shipped at normal temperature .
Scientific Research Applications
Gold(I)-Catalyzed Cycloadditions
One study demonstrates the use of 3-(Propa-1,2-dien-1-yl)oxazolidin-2-one in gold(I)-catalyzed intermolecular [2+2] cycloadditions to alkenes, leading to highly substituted cyclobutane derivatives with complete regio- and stereocontrol. This process highlights the potential of using triazole-containing cyclobutanes in synthesizing complex molecular structures through cycloaddition reactions (Hélio Faustino et al., 2012).
Solid-Phase Peptidotriazoles Synthesis
Another research paper discusses the regiospecific copper(I)-catalyzed 1,3-dipolar cycloaddition of terminal alkynes to azides on solid-phase, producing 1,4-substituted [1,2,3]-triazoles in peptide backbones or side chains. The study showcases the compatibility of this reaction with solid-phase peptide synthesis, indicating the triazole's role in synthesizing bioactive compounds (C. W. Tornøe et al., 2002).
High-Nitrogen Compound Synthesis
Research on the synthesis of 1,1'-azobis-1,2,3-triazole, a high-nitrogen compound with stable N8 structure and photochromism, underlines the importance of triazole compounds in developing materials with unique properties, such as thermal stability and photochromic behavior (Yuchuan Li et al., 2010).
Enzyme Inhibition Studies
A study on 3-(Phenylcyclobutyl)-1,2,4-triazoles as selective inhibitors of 11beta-hydroxysteroid dehydrogenase type 1 (11beta-HSD1) illustrates the potential pharmacological applications of triazole cyclobutane derivatives. These compounds were shown to be active both in vitro and in vivo, highlighting their relevance in medicinal chemistry (Yuping Zhu et al., 2008).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Mechanism of Action
Target of Action
Similar 1,2,4-triazole derivatives have been reported to show promising anticancer activity, suggesting potential targets within cancerous cell lines .
Mode of Action
1,2,4-triazole derivatives are known to form hydrogen bonds with different targets, which can lead to changes in the pharmacokinetics, pharmacological, and toxicological properties of compounds .
Biochemical Pathways
Similar 1,2,4-triazole derivatives have been reported to show promising anticancer activity, suggesting that they may affect pathways related to cell proliferation and survival .
Pharmacokinetics
The ability of 1,2,4-triazole derivatives to form hydrogen bonds with different targets can improve their pharmacokinetic properties .
Result of Action
Similar 1,2,4-triazole derivatives have shown cytotoxic activity against various human cancer cell lines .
Biochemical Analysis
Biochemical Properties
The 1,2,4-triazole ring in the structure of EN300-7464984 is known to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds
Cellular Effects
Similar 1,2,4-triazole derivatives have shown promising cytotoxic activity against various human cancer cell lines
Molecular Mechanism
It is known that 1,2,4-triazole derivatives can bind with a variety of enzymes and receptors in biological systems, showing broad biological activities
Properties
IUPAC Name |
3-(1,2,4-triazol-1-yl)cyclobutan-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O.ClH/c10-6-1-5(2-6)9-4-7-3-8-9;/h3-5H,1-2H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYVRSTUNNRECLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1=O)N2C=NC=N2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2378502-72-6 |
Source
|
Record name | 3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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